1-[(2-methoxyphenyl)acetyl]-4-methylpiperazine

• IUPAC Name: 2-(2-methoxyphenyl)-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C14H20N2O2/c1-15-7-9-16(10-8-15)14(17)11-12-5-3-4-6-13(12)18-2/h3-6H,7-11H2,1-2H3
• InChI Key: GIGGQJMJVQWVHN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CC2=CC=CC=C2OC
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-[(2-Methoxyphenyl)acetyl]-4-methylpiperazine involves several steps, including Mannich reactions, methylation, and reactions with benzoyl chlorides, yielding compounds with significant yields. These methods provide a framework for synthesizing various piperazine derivatives with potential biological activities (Harini et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds, including their hydrogen bond patterns and crystal structures, has been extensively analyzed. Studies reveal that the molecular bending in certain isomers affects the formation of supramolecular synthons, with hydrogen bonds playing a crucial role in stabilizing these structures (Karolak‐Wojciechowska et al., 2010).

Chemical Reactions and Properties

Research on similar piperazine derivatives has focused on their reactivity and potential as ligands for central nervous system receptors, showcasing the versatility of these compounds in synthesizing various biologically active molecules (Perrone et al., 1995).

Mechanism of Action

The mechanism of action of “1-[(2-methoxyphenyl)acetyl]-4-methylpiperazine” would depend on its specific biological targets. For example, if it were to act as a serotonin releasing agent, it might bind to serotonin receptors and modulate their activity.

Safety and Hazards

The safety and hazards associated with “1-[(2-methoxyphenyl)acetyl]-4-methylpiperazine” would depend on its specific physical and chemical properties, as well as its biological activity. For example, it might be harmful if swallowed, and it could potentially cause skin or eye irritation.

Future Directions

Future research on “1-[(2-methoxyphenyl)acetyl]-4-methylpiperazine” might focus on further elucidating its synthesis, its physical and chemical properties, its mechanism of action, and its potential applications. This could involve both experimental studies and computational modeling.